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Compound of Interest

Compound Name: Chinifur

Cat. No.: B1235751 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound "Chinifur" is not widely documented in publicly available scientific

literature. Consequently, this guide provides information on its known chemical properties and

structure, supplemented with data and methodologies derived from structurally related

compounds, particularly quinoline-4-carboxamide derivatives. The experimental protocols and

potential biological pathways described are representative of this class of molecules and

should be considered illustrative in the absence of specific data for Chinifur.

Chemical Structure and Identification
Chinifur is a complex organic molecule belonging to the quinoline-4-carboxamide class, which

is recognized for its diverse pharmacological potential.

IUPAC Name: N-[5-(diethylamino)pentan-2-yl]-2-[(E)-2-(5-nitrofuran-2-yl)ethenyl]quinoline-4-

carboxamide[1]

Chemical Formula: C₂₅H₃₀N₄O₄[1][2]

Molecular Weight: 450.53 g/mol [1][2]

CAS Number: 70762-66-2[1][2]

The structure of Chinifur incorporates three key moieties: a quinoline core, a nitrofuran ring,

and a diethylaminopentan side chain. This combination of a rigid aromatic system with a
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flexible aliphatic amine chain is a common feature in many biologically active compounds.

Structural Diagram:
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General Synthesis Workflow for Chinifur Analogs

Isatin Derivative + Carbonyl Compound

Pfitzinger Reaction
(Base, Heat)

Quinoline-4-Carboxylic Acid Intermediate

Carboxylic Acid Activation
(e.g., SOCl₂, EDCI)

Amide Coupling

Final Product (Chinifur Analog)

N-[5-(diethylamino)pentan-2-amine]

Purification
(Chromatography, Recrystallization)
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Hypothetical Signaling Pathway for a Chinifur Analog

Chinifur Analog

Lysosomal Dysfunction

Autophagy Inhibition

ER Stress

 leads to

Caspase Activation

Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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